N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-5-chloro-2-nitrobenzamide

• IUPAC Name: N-[2-(1H-benzimidazol-2-yl)phenyl]-5-chloro-2-nitrobenzamide
• InChI: InChI=1S/C20H13ClN4O3/c21-12-9-10-18(25(27)28)14(11-12)20(26)24-15-6-2-1-5-13(15)19-22-16-7-3-4-8-17(16)23-19/h1-11H,(H,22,23)(H,24,26)
• InChI Key: RXJPODRYAMSIAV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC3=CC=CC=C3N2)NC(=O)C4=C(C=CC(=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C20H13ClN4O3
• Molecular Weight: 392.8 g/mol
• CAS No.: 476282-85-6

Description

N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-5-chloro-2-nitrobenzamide, also known as BNIPB, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. The compound belongs to the class of benzimidazole derivatives and has been shown to possess various biochemical and physiological effects.

Scientific Research Applications

Environmentally Friendly Synthesis

Research has developed water-mediated and environmentally friendly synthesis methods for benzimidazole derivatives, including N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-5-chloro-2-nitrobenzamide. These methods use water as a solvent, offering an easy workup and excellent yields, highlighting a shift towards more sustainable chemical synthesis practices (Y. D. Reddy, C. V. Reddy, P. Dubey, 2014).

Anticancer Activity

Several studies have synthesized and evaluated derivatives of benzimidazole for their potential anticancer activities. For instance, novel derivatives have been prepared and shown to exert cytostatic activities against various human cancer cell lines, indicating the potential of benzimidazole compounds in cancer treatment (L. Racané, R. Stojković, V. Tralić-Kulenović, G. Karminski-Zamola, 2006). Another study reported the synthesis of 2-aryl-5(6)-nitro-1H-benzimidazole derivatives as potential anticancer agents, with some compounds displaying selective cytotoxic activity and inducing apoptosis in cancer cell lines (Aurelio Romero-Castro, I. León‐Rivera, Laura Citlalli Ávila-Rojas, Gabriel Navarrete-Vázquez, A. Nieto-Rodrı́guez, 2011).

Antimicrobial Activity

Research into benzimidazole derivatives also extends to their antimicrobial properties. A study on the synthesis and antimicrobial activity of novel fluorine-containing imidazolones, including benzimidazole derivatives, found potent activity against fungal strains, highlighting the potential for these compounds in treating fungal infections (N. Desai, K. R. Wadekar, H. Mehta, U. Pandit, 2021).

Mechanism of Action

Target of Action

Compounds containing the imidazole moiety, such as this one, have been known to exhibit a broad range of biological activities . For instance, some imidazole derivatives have shown significant interactions with cyclin-dependent kinase-8 , which plays a crucial role in cell cycle regulation.

Mode of Action

For example, some imidazole derivatives have been found to inhibit the growth of certain cell lines . The compound’s interaction with its targets could lead to changes in cellular processes, potentially resulting in its observed biological activities.

Biochemical Pathways

For instance, some imidazole derivatives have been found to inhibit the cyclin-dependent kinase-8 , which is involved in cell cycle regulation. This could potentially affect downstream processes related to cell proliferation and growth.

Pharmacokinetics

The solubility of a compound in water and other polar solvents, which is a characteristic of imidazole , can influence its bioavailability and pharmacokinetic profile.

Result of Action

Imidazole derivatives have been reported to exhibit various biological activities, including antimicrobial, anti-inflammatory, antitumor, and other activities . Some imidazole derivatives have also been found to be potent in inhibiting the growth of certain cell lines .